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Compound of Interest

Compound Name: Platrol

Cat. No.: B10801109 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Platrol is a novel investigational compound demonstrating potent anti-proliferative and pro-

apoptotic activity in preclinical cancer models. These application notes provide a

comprehensive guide for the administration of Platrol to mice, including detailed protocols for

efficacy, toxicity, and pharmacokinetic studies. The information is intended for researchers,

scientists, and drug development professionals.

Mechanism of Action
Platrol is a small molecule inhibitor that targets the aberrant activity of multiple signaling

pathways implicated in tumorigenesis and cell survival. Its primary mechanism involves the

dual inhibition of the PI3K/Akt/mTOR and MAPK/ERK pathways. This dual action leads to the

suppression of tumor cell growth, proliferation, and survival. Furthermore, Platrol has been

observed to induce apoptosis through the upregulation of pro-apoptotic proteins and

downregulation of anti-apoptotic proteins.
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To cite this document: BenchChem. [Application Notes and Protocols for Platrol
Administration in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10801109#step-by-step-guide-for-platrol-
administration-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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